Cas no 85372-65-2 (3beta,7beta,25-Trihydroxycucurbita-5,23-dien-19-al)

• Product Name: 3beta,7beta,25-Trihydroxycucurbita-5,23-dien-19-al
• CAS No: 85372-65-2
• Molecular Formula: C₃₀H₄₈O₄
• Molecular Weight: 472.699729919434
• CID: 4671467
• PubChem ID: 44577792

3beta,7beta,25-Trihydroxycucurbita-5,23-dien-19-al Properties

Names and Identifiers

• (3S,7S,8S,9R,10R,13R,14S,17R)-3,7-Dihydroxy-17-[(E,2R)-6-hydroxy-6-methylhept-4-en-2-yl]-4,4,13,14-tetramethyl-2,3,7,8,10,11,12,15,16,17-decahydro-1H-cyclopenta[a]phenanthrene-9-carbaldehyde
• 3beta,7beta,25-Trihydroxycucurbita-5,23-dien-19-al
• (3β,7β,9β,10α,23E)-3,7,25-Trihydroxy-19-norlanosta-5,23-diene-9-carboxaldehyde (ACI)
• 3,7,25-Trihydroxycucurbita-5,23-dien-19-al
• 3β,7β,25-Trihydroxycucurbita-5,23(E)-dien-19-al
• BMT-17
• CS-0634289
• FS-8260
• HY-N10685
• AKOS040763324
• CHEMBL468859
• 85372-65-2
• DA-69895

• InChIKey： DIAXRIQADLDGOJ-TZFKRHLPSA-N
• Inchi： 1S/C30H48O4/c1-19(9-8-13-26(2,3)34)20-12-14-29(7)25-23(32)17-22-21(10-11-24(33)27(22,4)5)30(25,18-31)16-15-28(20,29)6/h8,13,17-21,23-25,32-34H,9-12,14-16H2,1-7H3/b13-8+/t19-,20-,21-,23+,24+,25+,28-,29+,30-/m1/s1
• SMILES： O[C@H]1C=C2C(C)(C)[C@H](CC[C@H]2[C@]2(C=O)CC[C@]3(C)[C@@H]([C@H](C)C/C=C/C(C)(C)O)CC[C@@]3(C)[C@@H]21)O

Computed Properties

• Exact Mass: 472.35526001g/mol
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 5
• Monoisotopic Mass: 472.35526001g/mol
• Heavy Atom Count: 34
• Complexity: 871
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 9
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 4.7
• Topological Polar Surface Area: 77.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Cucurbitacins